Cas no 57248-15-4 (Methanone, bis(2,5-dichloro-3-thienyl)-)

Methanone, bis(2,5-dichloro-3-thienyl)- structure
57248-15-4 structure
Product Name:Methanone, bis(2,5-dichloro-3-thienyl)-
CAS No:57248-15-4
MF:C9H2Cl4OS2
MW:332.053575992584
CID:346022
PubChem ID:21510486
Update Time:2025-04-19

Methanone, bis(2,5-dichloro-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, bis(2,5-dichloro-3-thienyl)-
    • bis(2,5-dichlorothiophen-3-yl)methanone
    • SCHEMBL11844863
    • DTXSID90615344
    • 57248-15-4
    • Inchi: 1S/C9H2Cl4OS2/c10-5-1-3(8(12)15-5)7(14)4-2-6(11)16-9(4)13/h1-2H
    • InChI Key: OSWRANCNIFQVNE-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(S1)Cl)C(C1=C(SC(=C1)Cl)Cl)=O

Computed Properties

  • Exact Mass: 329.83036
  • Monoisotopic Mass: 329.830118g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 73.6Ų

Experimental Properties

  • PSA: 17.07
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